Cas no 2113338-39-7 (methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate)

• Product Name: methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate
• CAS No: 2113338-39-7
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6402206
• PubChem ID: 165653712
• Update Time: 2025-06-09

methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate
• EN300-1936022
• 2113338-39-7

• Inchi： 1S/C12H16BrNO2/c1-8-5-9(7-10(13)6-8)11(14)3-4-12(15)16-2/h5-7,11H,3-4,14H2,1-2H3
• InChI Key： BDJQTCGJNSDSDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate

Methyl 4-Amino-4-(3-Bromo-5-Methylphenyl)butanoate (CAS No. 2113338-39-7): An Overview

Methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate (CAS No. 2113338-39-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate.

The chemical structure of methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate is composed of a butanoate ester moiety attached to a substituted phenyl ring. The presence of the amino group and the bromine atom on the phenyl ring imparts unique reactivity and biological activity to this compound. The ester functionality also contributes to its solubility and stability, making it an attractive candidate for further chemical modifications and derivatizations.

Recent studies have focused on the synthesis of methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate using various methodologies. One notable approach involves the reaction of 3-bromo-5-methylbenzaldehyde with methyl acrylate in the presence of a suitable catalyst, followed by reduction and amination steps. This multi-step process allows for high yields and purity, essential for pharmaceutical applications. Another method involves the use of transition metal-catalyzed cross-coupling reactions, which have shown promise in improving the efficiency and selectivity of the synthesis.

In terms of biological activity, methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate has been investigated for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising anti-inflammatory properties, making it a candidate for the development of new treatments for inflammatory diseases. Additionally, studies have explored its potential as an inhibitor of specific enzymes involved in various pathological processes, such as kinases and proteases.

The pharmacological profile of methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate has been further characterized through in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated significant activity against inflammatory markers, such as TNF-alpha and IL-6. Moreover, animal models have provided valuable insights into its efficacy and safety profile, with preliminary results indicating low toxicity and good bioavailability.

One of the key challenges in the development of methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate as a therapeutic agent is optimizing its pharmacokinetic properties. Researchers are actively working on modifying the structure to enhance its stability, solubility, and permeability across biological membranes. These efforts aim to improve the compound's overall drug-like properties and increase its therapeutic window.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of molecular dynamics simulations have provided insights into the conformational flexibility and binding interactions of methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate. These simulations help predict how the compound interacts with target proteins and guide rational drug design efforts.

In conclusion, methyl 4-amino-4-(3-bromo-5-methylphenyl)butanoate (CAS No. 2113338-39-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for innovative treatments in various medical fields.